Cas no 27613-35-0 (4-formyl-2-methylbenzonitrile)

• Product Name: 4-formyl-2-methylbenzonitrile
• CAS No: 27613-35-0
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD18394298
• CID: 251309
• PubChem ID: 45083566
• Update Time: 2025-04-19

4-formyl-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-formyl-2-methyl-
• 4-formyl-2-methylbenzonitrile
• Benzonitrile,4-formyl-2-methyl-(9CI)
• 4-formyl-2-methoxyphenyl 4-chlorobenzoate
• 4-formyl-2-methoxyphenyl p-chlorobenzoate
• 4-formyl-2-methylbenzoic acid
• AC1LERPS
• ALBB-001404
• BBL008407
• CTK1B9396
• Oprea1_498301
• Oprea1_843586
• SBB005040
• EN300-181018
• FT-0750515
• XMNVHPRNQXBJDI-UHFFFAOYSA-N
• 4-Cyano-3-methylbenzaldehyde
• Benzonitrile, 4-formyl-2-methyl- (9CI)
• 4-Formyl-2-methyl-benzonitrile
• SCHEMBL1795902
• CBA61335
• MFCD18394298
• CS-W000014
• 27613-35-0
• Z1255505718
• AS-46373
• AKOS024195348
• Benzonitrile, 4-formyl-2-methyl-
• CL9495
• DA-07408

• MDL： MFCD18394298
• Inchi： 1S/C9H7NO/c1-7-4-8(6-11)2-3-9(7)5-10/h2-4,6H,1H3
• InChI Key： XMNVHPRNQXBJDI-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C#N)C(C)=C1

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 1.5

Experimental Properties

• Boiling Point: 297.2℃ at 760 mmHg
• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives